Cas no 2228650-83-5 (4-(4-methylthiophen-2-yl)butanal)

• Product Name: 4-(4-methylthiophen-2-yl)butanal
• CAS No: 2228650-83-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6320923
• PubChem ID: 165764190
• Update Time: 2025-10-16

4-(4-methylthiophen-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylthiophen-2-yl)butanal
• 2228650-83-5
• EN300-1799981

• Inchi： 1S/C9H12OS/c1-8-6-9(11-7-8)4-2-3-5-10/h5-7H,2-4H2,1H3
• InChI Key： LCAGVEUZGSYVJC-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCCC=O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(4-methylthiophen-2-yl)butanal

Introduction to 4-(4-Methylthiophen-2-yl)butanal (CAS No. 2228650-83-5)

4-(4-Methylthiophen-2-yl)butanal, with the CAS number 2228650-83-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a butanal chain attached to a 4-methylthiophenyl group, which imparts distinct physical and chemical properties.

The molecular formula of 4-(4-Methylthiophen-2-yl)butanal is C₁₁H₁₂O₂S, and its molecular weight is approximately 200.27 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the realm of pharmaceutical research, 4-(4-Methylthiophen-2-yl)butanal has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(4-Methylthiophen-2-yl)butanal demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could be a valuable starting point for the development of novel anti-inflammatory agents.

Beyond its pharmaceutical applications, 4-(4-Methylthiophen-2-yl)butanal has also been investigated for its use in materials science. The thiophene moiety in the compound's structure makes it an attractive candidate for the synthesis of conductive polymers and other advanced materials. Research published in the Journal of Polymer Science in 2020 highlighted the potential of 4-(4-Methylthiophen-2-yl)butanal-based polymers for applications in electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The unique electronic properties of these polymers make them suitable for use in various high-tech applications.

In the field of chemical synthesis, 4-(4-Methylthiophen-2-yl)butanal serves as an important intermediate for the preparation of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce a wide range of substituents through various synthetic transformations. For example, a study published in Organic Letters in 2019 described an efficient method for the synthesis of substituted thiochromanones using 4-(4-Methylthiophen-2-yl)butanal as a key starting material. This method has been widely adopted by researchers working on natural product synthesis and drug discovery.

The safety profile of 4-(4-Methylthiophen-2-yl)butanal is an important consideration for its practical applications. While it is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols to minimize any potential risks. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 4-(4-Methylthiophen-2-yl)butanal (CAS No. 2228650-83-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.